Cas no 6942-46-7 (1-Phenylurazole)

• Product Name: 1-Phenylurazole
• CAS No: 6942-46-7
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD00015889
• CID: 510069
• PubChem ID: 95671
• Update Time: 2025-07-02

1-Phenylurazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolidine-3,5-dione,1-phenyl-
• 1-phenyl-1,2,4-triazolidine-3,5-dione
• 1-PHENYLURAZOLE
• 1-phenyl-1h-1,2,4-triazole-3,5-diol
• 1-phenylurazol
• 3,5-dioxo-1-phenyl-1,2,4-triazolidine
• Bicarbamimide,2-phenyl
• phenyl urazole
• phenylurazol
• 6942-46-7
• AB07786
• NSC57497
• NSC-28780
• NSC-57497
• SCHEMBL456870
• 1,2-Hydrazinedicarboxamide, 1-phenyl-
• FT-0608267
• CS-0235898
• DTXSID20219576
• NSC 28780
• NSC28780
• EN300-16466
• 1,2,4-Triazolidine-3,5-dione, 1-phenyl-
• HMS1754I05
• AKOS001060630
• Bicarbamimide, 2-phenyl-
• Z55928831
• phenylurazole
• NSC 57497
• 1-Phenylurazole

• MDL： MFCD00015889
• Inchi： 1S/C8H7N3O2/c12-7-9-8(13)11(10-7)6-4-2-1-3-5-6/h1-5H,(H2,9,10,12,13)
• InChI Key： WFYLHMAYBQLBEM-UHFFFAOYSA-N
• SMILES： O=C1NC(NN1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 177.05400
• Monoisotopic Mass: 177.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.373
• Melting Point: 268-270°C
• Refractive Index: 1.6
• PSA: 70.65000
• LogP: -0.14610

1-Phenylurazole Security Information

• Safety Instruction： S22; S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-Phenylurazole

1-Phenylurazole (CAS No. 6942-46-7): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

1-Phenylurazole, identified by the chemical compound code CAS No. 6942-46-7, is a heterocyclic organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its phenyl and urazole moieties, exhibits a unique structural framework that lends itself to diverse applications in medicinal chemistry and drug development. The molecular structure of 1-Phenylurazole consists of a benzene ring fused with a urazole ring, which imparts distinct chemical properties and reactivity patterns. These features make it a valuable scaffold for synthesizing novel bioactive molecules with potential therapeutic implications.

The pharmacological significance of 1-Phenylurazole has been increasingly explored in recent years, particularly in the context of its role as an intermediate in the synthesis of various pharmacologically active agents. Researchers have been intrigued by its ability to serve as a precursor for compounds that target specific biological pathways, including those involved in inflammation, cancer, and infectious diseases. The urazole moiety, in particular, is known for its broad spectrum of biological activities, making it a versatile component in drug design.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential of 1-Phenylurazole as a pharmacophore. These studies have demonstrated that modifications to the phenyl ring can significantly alter the compound's binding affinity to biological targets. For instance, computational simulations have shown that certain derivatives of 1-Phenylurazole exhibit high binding affinity to enzymes and receptors implicated in metabolic disorders. This has spurred interest in developing new analogs with enhanced pharmacological profiles.

In the realm of experimental research, 1-Phenylurazole has been utilized as a key intermediate in the synthesis of small-molecule inhibitors. These inhibitors are being investigated for their efficacy against various diseases, including neurodegenerative disorders and autoimmune conditions. The phenyl group provides a platform for further functionalization, allowing chemists to introduce diverse substituents that can fine-tune the biological activity of the resulting compounds. Such modifications have led to the discovery of several promising lead compounds that are currently undergoing preclinical evaluation.

The structural versatility of 1-Phenylurazole also makes it an attractive candidate for exploring novel synthetic methodologies. Researchers have employed various catalytic systems to functionalize the compound's aromatic and heterocyclic rings, enabling the creation of complex derivatives with tailored properties. These synthetic approaches not only expand the chemical toolbox but also contribute to the development of more efficient and sustainable drug synthesis strategies.

Moreover, the investigation into 1-Phenylurazole has shed light on its potential role in environmental chemistry. Studies have shown that certain derivatives can exhibit photodegradation properties under specific conditions, making them useful in developing environmentally friendly chemical processes. This dual functionality—both as a pharmacologically relevant compound and an environmentally benign substance—underscores the multifaceted nature of 1-Phenylurazole and its derivatives.

The future prospects for 1-Phenylurazole are promising, with ongoing research aimed at uncovering new applications and expanding its utility in pharmaceuticals and beyond. As our understanding of its chemical properties continues to grow, so does the potential for discovering innovative therapeutic agents derived from this versatile scaffold. The integration of cutting-edge technologies such as artificial intelligence and high-throughput screening is expected to accelerate the discovery process, bringing new insights into the pharmacological potential of 1-Phenylurazole.